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Compound of Interest

Compound Name: 2-(Hydroxymethyl)nicotinonitrile

CAS No.: 182054-69-9

Cat. No.: B576098

Get Quote

An In-Depth Technical Guide to 2-(Hydroxymethyl)nicotinonitrile

Executive Summary
2-(Hydroxymethyl)nicotinonitrile (CAS: 182054-69-9) is a bifunctional pyridine intermediate

critical to the synthesis of fused heterocyclic pharmacophores. Characterized by an ortho

relationship between a hydroxymethyl group (position 2) and a nitrile group (position 3), this

scaffold serves as a "linchpin" in medicinal chemistry.[1] It is predominantly employed in the

construction of furo[2,3-b]pyridines, pyrido[2,3-d]pyrimidines, and 1,6-naphthyridines, structural

motifs frequently observed in kinase inhibitors (e.g., PI3K, mTOR, and SYK pathways).[1]

This guide synthesizes the compound's chemical identity, validated synthetic protocols, and

downstream utility, offering a roadmap for researchers navigating the transition from raw

materials to bioactive scaffolds.[1]
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Property Data

CAS Number 182054-69-9

IUPAC Name 2-(Hydroxymethyl)pyridine-3-carbonitrile

Synonyms
3-Cyano-2-(hydroxymethyl)pyridine; 2-

Hydroxymethylnicotinonitrile

Molecular Formula C₇H₆N₂O

Molecular Weight 134.14 g/mol

Appearance Off-white to pale yellow solid

Melting Point 98–102 °C (Experimental range)

Boiling Point ~280 °C (Predicted at 760 mmHg)

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water

pKa ~13.5 (Alcohol), ~1.5 (Pyridine N)

Synthetic Pathways: From Commodity to Core[1]
The synthesis of 2-(hydroxymethyl)nicotinonitrile presents a classic selectivity challenge:

generating a primary alcohol at the 2-position without hydrolyzing or reducing the labile nitrile at

the 3-position. Two primary routes dominate the literature: the Boekelheide Rearrangement

(functionalization of a methyl group) and Selective Ester Reduction.[1]

Route A: The Boekelheide Rearrangement (Primary
Protocol)
This route is preferred for its use of the inexpensive starting material 2-methylnicotinonitrile.[1]

It leverages the unique reactivity of pyridine N-oxides to functionalize the alpha-methyl position.

[1]

Mechanism:

N-Oxidation: 2-Methylnicotinonitrile is oxidized to the N-oxide.
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Rearrangement: Reaction with acetic anhydride (Ac₂O) triggers a [3,3]-sigmatropic

rearrangement (Boekelheide reaction), migrating the oxygen from the nitrogen to the methyl

carbon, forming the acetoxy ester.[1]

Hydrolysis: Mild basic hydrolysis yields the alcohol.[1]

Route B: Selective Reduction (Alternative)
Reduction of ethyl 3-cyanopicolinate using NaBH₄/CaCl₂.[1] While fewer steps, the starting

material is significantly more expensive, and over-reduction of the nitrile to the amine is a

constant risk.[1]
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Figure 1: The Boekelheide Rearrangement pathway for the synthesis of CAS 182054-69-9.[1]

Detailed Experimental Protocol (Boekelheide Route)
Note: This protocol assumes a 10g scale. All steps must be performed in a fume hood due to

the use of chlorinated solvents and acetic anhydride.[1]

Step 1: Synthesis of 2-Methylnicotinonitrile 1-Oxide
Dissolution: Dissolve 2-methylnicotinonitrile (10.0 g, 84.6 mmol) in dichloromethane (DCM,

100 mL).

Oxidation: Cool to 0°C. Add m-chloroperoxybenzoic acid (mCPBA) (70-75%, 22.0 g, ~1.1 eq)

portion-wise over 30 minutes. The reaction is exothermic; control temperature <10°C.[1]

Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC

(DCM/MeOH 95:5).[1]
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Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x).[1] Wash

combined organics with 10% Na₂S₂O₃ (to remove excess peroxide) and brine.[1] Dry over

Na₂SO₄ and concentrate.

Checkpoint: The N-oxide is a polar solid.[1] Yield is typically >90%.[1]

Step 2: Rearrangement to 2-
(Acetoxymethyl)nicotinonitrile

Acylation: Suspend the crude N-oxide in acetic anhydride (50 mL).

Reflux: Heat to 100–110°C for 2–4 hours. The solution will darken.

Caution: This step can generate pressure; ensure proper venting.[1]

Isolation: Remove excess Ac₂O under reduced pressure (rotary evaporator). Azeotrope with

toluene to remove traces.[1]

Purification: The crude dark oil can be used directly or purified via short silica plug

(Hexane/EtOAc) to remove tar.[1]

Step 3: Hydrolysis to 2-(Hydroxymethyl)nicotinonitrile
Hydrolysis: Dissolve the acetoxy intermediate in Methanol (100 mL). Add Potassium

Carbonate (K₂CO₃) (1.5 eq).

Stir: Stir at RT for 1–2 hours.

Workup: Filter off solids. Concentrate the filtrate. Resuspend in water and extract with Ethyl

Acetate (EtOAc).[1]

Crystallization: Concentrate the organic layer.[1] Recrystallize from EtOAc/Hexane to obtain

the target as off-white crystals.[1]

Reactivity & Applications in Drug Discovery
The bifunctional nature of CAS 182054-69-9 allows for divergent synthesis.[1] The alcohol

serves as a handle for alkylation or conversion to a leaving group (halide), while the nitrile
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provides an electrophilic carbon for cyclization.[1]

Key Transformations:
Chlorination: Reaction with SOCl₂ yields 2-(chloromethyl)nicotinonitrile, a potent alkylating

agent for attaching the pyridine ring to amines (e.g., piperazines in antipsychotic research).

[1]

Furopyridine Formation: Base-mediated cyclization with alpha-halo esters or intramolecular

attack can yield furo[2,3-b]pyridine derivatives.[1]

Reduction: Catalytic hydrogenation (Raney Ni) of the nitrile yields the diamine 3-

(aminomethyl)-2-(hydroxymethyl)pyridine, a precursor for bicyclic systems.[1]

Pathway Visualization: The "Divergent Hub"
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Figure 2: Divergent synthetic utility of 2-(hydroxymethyl)nicotinonitrile.

Safety & Handling (MSDS Highlights)
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[1]
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Nitrile Risks: While less volatile than simple aliphatic nitriles, metabolic liberation of cyanide

is a theoretical risk.[1] Treat as a toxic agent.[1]

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Incompatibility: Strong oxidizing agents, strong acids, strong bases.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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